![molecular formula C11H24O4Si B129845 Diethoxy(methyl)(3-(oxiran-2-ylmethoxy)propyl)silane CAS No. 2897-60-1](/img/structure/B129845.png)
Diethoxy(methyl)(3-(oxiran-2-ylmethoxy)propyl)silane
Overview
Description
Diethoxy(methyl)(3-(oxiran-2-ylmethoxy)propyl)silane is a chemical compound with the formula C₁₁H₂₄O₄Si . It is also known as 3-(Glycidoxypropyl)methyldiethoxysilane .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves heating N’- [3- (dimethylamino)propyl]-N,N-dimethylpropane-1,3-diamine to 80° C. Then, diethoxy (3-glycidyloxypropyl)methylsilane is added dropwise, keeping the temperature at 80° C. After the addition of glycidyl, the mixture is left to fully react for a further 4 hours at 130° C .Molecular Structure Analysis
The molecular weight of this compound is 248.39 g/mol . The chemical formula is C₁₁H₂₄O₄Si . The canonical SMILES representation is CCO [Si] © (CCCOCC1CO1)OCC .Physical And Chemical Properties Analysis
This compound is a colorless clear liquid . Its boiling point is between 122-126 °C5 mm Hg (lit.) .Scientific Research Applications
Development of Wearable Sensors
(3-Glycidoxypropyl)methyldiethoxysilane plays a key role in the development of wearable sensors for health monitoring . It is used as an organofunctional trialkoxysilane precursor in the sol–gel method to develop the sensing component of a wearable sensor . The resultant pH sensing films show excellent reproducibility, reversibility, and short response times .
Protection of Aluminum
This compound is used in the enhancement of protection of aluminum through dopamine impregnation into hybrid sol–gel monolayers . The resultant doped hybrid layers coated over the aluminum surface offer better corrosion protection with superior coating thickness than the sol–gel monolayers without dopamine .
Sample Holders for Optical Microscopy
Diethoxy(3-glycidyloxypropyl)methylsilane coated coverslips are used as sample holders for electrostatically holding particles for optical microscopy .
This compound may be used to introduce epoxy groups to Fe3O4 SiO2 nanoparticles .
Formation of Self Assembled Monolayers
Self assembled monolayer (SAMs) of diethoxy(3-glycidyloxypropyl)methylsilane could be formed on the oxide layer of silicon wafer to render them siloxane functionalities .
Improvement of Composite Material Properties
In the field of unsaturated polyester composites, (3-Glycidoxypropyl)methyldiethoxysilane is used to improve the mechanical, electrical, and light transmission properties of the composites, especially enhancing the wet state performance of the composites .
Treatment of Glass Fibers
The compound is used in the treatment of glass fibers. The treated glass fibers show improved mechanical strength and electrical properties in the wet state when used in reinforced composites .
Development of Smart Textiles
The compound is used in the development of smart textiles, wearable sensors that can respond to specific external stimuli . The textiles show advantages such as hardness and strength, as well as ductility and flexibility .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of (3-Glycidoxypropyl)methyldiethoxysilane, also known as Diethoxy(methyl)(3-(oxiran-2-ylmethoxy)propyl)silane or Diethoxy(3-glycidyloxypropyl)methylsilane, are inorganic fillers such as powdered silicas, glass, fiberglass, ceramics, and a wide variety of polymers . These targets play a crucial role in the formation of composite materials, providing the structural framework that the compound interacts with.
Mode of Action
This compound acts as a coupling agent, forming bonds between the inorganic fillers and organic polymers . The compound contains two functional groups: an epoxy group and ethoxy groups. The epoxy group is reactive and can form bonds with a variety of organic compounds, including amides, alcohols, thiols, and acids . The ethoxy groups, on the other hand, react with the inorganic substrate .
Biochemical Pathways
The primary biochemical pathway involved in the action of this compound is the formation of Si-C bonds through a process known as silane coupling . This process allows the compound to form strong bonds with both the inorganic substrate and the organic polymers, effectively coupling the two together .
Pharmacokinetics
The compound’s density, boiling point, and water solubility may also play a role in its bioavailability .
Result of Action
The result of the compound’s action is the formation of a composite material with improved mechanical, electrical, and optical properties . In particular, the compound can significantly enhance the wet-state performance of the composite material . It can also improve the adhesion and durability of coatings, adhesives, and sealants .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and humidity. For instance, the compound reacts slowly with moisture or water . Therefore, the compound’s action, efficacy, and stability may vary depending on the environmental conditions during its application.
properties
IUPAC Name |
diethoxy-methyl-[3-(oxiran-2-ylmethoxy)propyl]silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24O4Si/c1-4-14-16(3,15-5-2)8-6-7-12-9-11-10-13-11/h11H,4-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTARVPUIYXHRRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](C)(CCCOCC1CO1)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24O4Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
101638-90-8 | |
Record name | Oxirane, 2-[[3-(diethoxymethylsilyl)propoxy]methyl]-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=101638-90-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID2044638 | |
Record name | 3-(Methyldiethoxysilyl)propyl glycidyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2044638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | Oxirane, 2-[[3-(diethoxymethylsilyl)propoxy]methyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Diethoxy(methyl)(3-(oxiran-2-ylmethoxy)propyl)silane | |
CAS RN |
2897-60-1 | |
Record name | γ-Glycidoxypropylmethyldiethoxysilane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2897-60-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diethoxy(methyl)(3-(oxiran-2-ylmethoxy)propyl)silane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002897601 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2897-60-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=252159 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Oxirane, 2-[[3-(diethoxymethylsilyl)propoxy]methyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-(Methyldiethoxysilyl)propyl glycidyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2044638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [3-(2,3-epoxypropoxy)propyl]diethoxymethylsilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.892 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | DIETHOXY(METHYL)(3-(OXIRAN-2-YLMETHOXY)PROPYL)SILANE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H04254P08T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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